4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine

• IUPAC Name: 4-[4-[(4-bromophenyl)methyl]piperazin-1-yl]-N,N-dimethylpyrimidin-2-amine
• InChI: InChI=1S/C17H22BrN5/c1-21(2)17-19-8-7-16(20-17)23-11-9-22(10-12-23)13-14-3-5-15(18)6-4-14/h3-8H,9-13H2,1-2H3
• InChI Key: FILSWCZDSADXBS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=N1)N2CCN(CC2)CC3=CC=C(C=C3)Br
• Molecular Formula: C17H22BrN5
• Molecular Weight: 376.3 g/mol
• CAS No.: 2640843-86-1

Description

This compound is a complex organic molecule with a piperazine ring, a pyrimidine ring, and a bromophenyl group. It’s part of a class of compounds that have been studied for their potential biological activity.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions. The key step includes aza-Michael addition between diamine and the in situ generated sulfonium salt.

Molecular Structure Analysis

The molecular structure of this compound can be determined using various spectroscopic techniques. For instance, 1H-NMR and 13C-NMR can provide information about the hydrogen and carbon environments in the molecule. Infrared (IR) spectroscopy can give insights into the types of bonds present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its spectroscopic data. For example, its mass can be determined from mass spectrometry data. Its melting point and other physical properties are not explicitly mentioned in the search results.

Scientific Research Applications

4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine has been used in a variety of scientific research applications, including in biochemical and physiological studies and in laboratory experiments. In biochemical studies, it has been used to study the structure and function of proteins, as well as to study enzyme-catalyzed reactions. In physiological studies, it has been used to study the effects of drugs on the body, as well as to study the effects of hormones on the body. In laboratory experiments, it has been used to study the effects of various compounds on cellular processes, as well as to study the effects of various compounds on the environment.

Mechanism of Action

Target of Action

It is known that piperazine, a common structural motif in this compound, is found in biologically active compounds for a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .

Mode of Action

The presence of the piperazine ring, which is known to positively modulate the pharmacokinetic properties of a drug substance, suggests that it may interact with its targets to induce therapeutic effects .

Biochemical Pathways

Given the broad range of biological activities associated with piperazine-containing compounds, it is likely that multiple pathways could be affected .

Pharmacokinetics

The presence of the piperazine ring in the compound structure suggests that it may have favorable pharmacokinetic properties .

Result of Action

Compounds containing a piperazine ring have been associated with a wide range of biological activities, suggesting that this compound could have diverse effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine in laboratory experiments is that it is a small molecule, which makes it easy to handle and manipulate. Another advantage is that it is relatively inexpensive, which makes it cost-effective for laboratory experiments. One of the limitations of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for 4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine. One potential direction is to further study its mechanism of action in order to better understand its biochemical and physiological effects. Another potential direction is to study its effects on other cellular processes, such as cell differentiation and apoptosis. Additionally, further research could be done to identify new applications for this compound, such as in drug design and development. Finally, more research could be done to explore the potential of this compound as a therapeutic agent.

Synthesis Methods

4-{4-[(4-bromophenyl)methyl]piperazin-1-yl}-N,N-dimethylpyrimidin-2-amine can be synthesized in two steps. The first step involves the reaction of 4-bromophenylmethylpiperazine with dimethylpyrimidin-2-amine, which results in the formation of this compound. This reaction is carried out in a solvent such as acetonitrile and is catalyzed by an acid such as trifluoroacetic acid. The second step is the purification of the product, which can be done by column chromatography or preparative thin layer chromatography.